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Compound of Interest

Compound Name: 4-aminopyridine-3-sulfonic Acid

Cat. No.: B1272050

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of 4-
aminopyridine-3-sulfonic acid, compiling available data on its physicochemical
characteristics, synthesis, and spectroscopic profile. The document is intended to serve as a
foundational resource for professionals in research and drug development.

Core Chemical and Physical Properties

4-aminopyridine-3-sulfonic acid is a pyridine derivative characterized by the presence of an
electron-donating amino group (-NHz) at the 4-position and a strongly electron-withdrawing
sulfonic acid group (-SOsH) at the 3-position.[1] This unique substitution pattern makes the
compound amphoteric, possessing both acidic and basic sites.[1] The sulfonic acid group is
strongly acidic, while the amino group and the pyridine ring nitrogen are basic.[1]

A summary of its key physicochemical properties is presented below.

Table 1: Physicochemical Properties of 4-aminopyridine-3-sulfonic acid
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Property Value Source(s)
4-aminopyridine-3-sulfonic

IUPAC Name . [2]
acid

CAS Number 29452-57-1 [2]

Molecular Formula CsHeN203S [2]

Molar Mass 174.18 g/mol [2]

Melting Point >320°C [3][4]

_ C1=CN=CC(=C1IN)S(=0)

Canonical SMILES [2]
(=0)O
VOMYEVOVADPHCK-

INChl Key [2]

UHFFFAOYSA-N

XLogP3 (Predicted) -0.5 [2]

) ) Inferred from related
Appearance White to off-white powder
compounds

| Sensitivity | Hygroscopic |[4] |

Synthesis and Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis of 4-aminopyridine-3-
sulfonic acid are not extensively available in the public domain. However, the primary
synthetic route is described as the direct electrophilic sulfonation of 4-aminopyridine.[1]

General Experimental Methodology: Direct Sulfonation

The synthesis of 4-aminopyridine-3-sulfonic acid can be achieved by reacting 4-
aminopyridine with a potent sulfonating agent, such as chlorosulfonic acid or sulfur trioxide,
within an aprotic solvent.[1] The reaction mechanism is guided by the electronic properties of
the pyridine ring. The electron-donating amino group at the 4-position activates the ring
towards electrophilic substitution and directs the incoming electrophile (the sulfonyl group) to
the adjacent 3-position.[1]
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An alternative, though less direct, synthetic pathway involves the oxidation of 3-chloropyridine
to its N-oxide, which is then followed by sulfonation and subsequent hydrogenation.[1]

General Synthesis Workflow for 4-aminopyridine-3-sulfonic acid

Direct Sulfonation

4-Aminopyridine

Sulfonating Agent
(e.g., SOs, CISOsH)
in aprotic solvent

4-aminopyridine-3-sulfonic acid

Click to download full resolution via product page

Caption: General workflow for the direct sulfonation of 4-aminopyridine.

Spectroscopic Profile

Vibrational spectroscopy is a key tool for confirming the structure of 4-aminopyridine-3-
sulfonic acid. The Fourier Transform Infrared (FT-IR) spectrum provides a molecular
fingerprint, with characteristic absorption bands indicating the presence of its primary functional
groups.[1]

Table 2: Key FT-IR Vibrational Bands for 4-aminopyridine-3-sulfonic acid
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Expected Vibrational

Functional Group Description
Bands

N-H stretching vibrations

Amino (-NHz) ~3300-3500 cm™* (symmetric and
asymmetric).

Asymmetric and symmetric

Sulfonic Acid (-SOsH) ~1350 cm~tand ~1165 cm™! ) )
SO: stretching, respectively.

O-H stretching of the sulfonic

~2800-3000 cm~1 (broad) )
acid group.

| Pyridine Ring | Multiple bands | C-H, C=C, and C=N stretching and bending vibrations
characteristic of the aromatic heterocyclic ring.[1] |

Note: The exact wavenumbers are predictive and based on characteristic values for these

functional groups.

Reactivity, Biological Context, and Potential
Applications

The chemical reactivity of 4-aminopyridine-3-sulfonic acid is dominated by its amphoteric

nature, stemming from its constituent functional groups.
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Structure-Property Relationships

4-aminopyridine-3-sulfonic acid
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( at Ca ( at C3 Pyridine Ring
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Electron-Donating Electron-Withdrawing

Amphoteric Nature

Potential as an
Organocatalyst

Click to download full resolution via product page
Caption: Influence of functional groups on the molecule's chemical properties.

Organocatalysis: The presence of both a strong Bregnsted acid (-SOsH) and basic sites (-NHz
and pyridine nitrogen) within the same molecule gives 4-aminopyridine-3-sulfonic acid the
potential for catalytic activity, particularly in the field of organocatalysis where it could facilitate
various organic transformations.[1]

Biological Activity Context: It is critical to distinguish 4-aminopyridine-3-sulfonic acid from its
well-studied parent compound, 4-aminopyridine (fampridine). 4-aminopyridine is a lipid-soluble
potassium channel blocker that readily crosses the blood-brain barrier and is used to treat
symptoms of multiple sclerosis.[5][6]
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The addition of the highly polar sulfonic acid group in 4-aminopyridine-3-sulfonic acid would
be expected to drastically alter its pharmacokinetic profile, particularly reducing its ability to
cross the blood-brain barrier.[5] Consequently, its biological activity and signaling pathways are
not expected to be the same as those of 4-aminopyridine. Currently, there is a lack of specific
data in the public domain detailing the biological targets or signaling pathways for 4-
aminopyridine-3-sulfonic acid itself. Future research is needed to identify its unique
biological targets and investigate its downstream effects.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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